Cas no 1808069-20-6 ((1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine)

• Product Name: (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine
• CAS No: 1808069-20-6
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5716039
• PubChem ID: 51888252
• Update Time: 2025-05-20

(1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1949631
• 1820570-05-5
• rac-(1R,2S)-2-[4-(difluoromethoxy)phenyl]cyclopropan-1-amine
• EN300-194319
• AKOS026742945
• 1808069-20-6
• (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine
• Cyclopropanamine, 2-[4-(difluoromethoxy)phenyl]-, (1R,2S)-rel-

• Inchi： 1S/C10H11F2NO/c11-10(12)14-7-3-1-6(2-4-7)8-5-9(8)13/h1-4,8-10H,5,13H2/t8-,9+/m0/s1
• InChI Key： SMNZDNYMLPJBCK-DTWKUNHWSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@@H]1C[C@H]1N)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine

Compound CAS No 1808069-20-6: (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine

The compound with CAS No 1808069-20-6, known as (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential bioactivity.

The chemical structure of (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine features a cyclopropane ring substituted with a difluoromethoxy group at the para position of a phenyl ring and an amine group at the adjacent position of the cyclopropane ring. The stereochemistry of the molecule is defined by its (1R,2S) configuration, which plays a critical role in its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and cancer. The incorporation of the difluoromethoxy group introduces electronic and steric effects that enhance the molecule's binding affinity to specific biological targets.

From a synthetic perspective, the preparation of (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine involves a multi-step process that typically includes Suzuki coupling reactions and stereochemical control during cyclization steps. These methods ensure high enantioselectivity, which is crucial for maintaining the desired pharmacological profile.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.

The pharmacokinetic profile of (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine has been evaluated in preclinical models, revealing moderate absorption and distribution characteristics. Its metabolic stability has also been assessed, with initial findings suggesting that it undergoes phase I metabolism predominantly via cytochrome P450 enzymes.

Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. These studies provide valuable insights into its mechanism of action and guide further optimization efforts to improve potency and selectivity.

In conclusion, CAS No 1808069-20-6, or (1R,2S)-2-[4-(Difluoromethoxy)phenyl]cyclopropan-1-amine, represents a promising candidate in the development of novel therapeutic agents due to its unique structural features and favorable pharmacological properties.